Methyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate

• IUPAC Name: methyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate
• InChI: InChI=1S/C12H11NO4S/c1-17-11(15)9-4-2-8(3-5-9)6-13-10(14)7-18-12(13)16/h2-5H,6-7H2,1H3
• InChI Key: PJDOYJQPIYQMAZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C(=O)CSC2=O
• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol

Description

“Methyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate” is a chemical compound with the empirical formula C12H11NO4S. It has a molecular weight of 265.29. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Scientific Research Applications

Synthesis and Structure

Methyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate is synthesized through various methods. For instance:

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Analgesic Properties

Research has explored the analgesic properties of related compounds. For example, the synthesis and evaluation of novel 1-methyl-3-substituted 4-oxoquinoline derivatives showed promising activities against methicillin-resistant Staphylococcus aureus (MRSA). .

Diuretic Activity

Taran et al. .

Safety and Hazards

This compound has a GHS07 pictogram and the signal word is "Warning". The hazard statement is H317. The precautionary statement is P280. It falls under the hazard classification of Skin Sens. 1. It belongs to the storage class code 11, which stands for Combustible Solids. The WGK is 3. The flash point is not applicable.

Mechanism of Action

Target of Action

Methyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate, a derivative of Thiazolidin-2,4-Dione (TZD), is known to stimulate the PPARγ receptor and the cytoplasmic Mur ligase enzyme . The PPARγ receptor plays a crucial role in regulating lipid metabolism and insulin sensitivity, while the Mur ligase enzyme is involved in the biosynthesis of bacterial cell walls .

Mode of Action

The compound interacts with its targets by binding to the active sites of the PPARγ receptor and the Mur ligase enzyme . This binding triggers a series of biochemical reactions that lead to changes in cellular functions. For instance, the activation of the PPARγ receptor improves insulin sensitivity, which can help manage diabetes .

Biochemical Pathways

The activation of the PPARγ receptor by the compound influences the lipid metabolism pathway and the insulin signaling pathway . These pathways play a significant role in maintaining glucose homeostasis in the body. On the other hand, the inhibition of the Mur ligase enzyme disrupts the peptidoglycan biosynthesis pathway in bacteria, leading to the weakening of their cell walls .

Result of Action

The activation of the PPARγ receptor by the compound can lead to improved insulin sensitivity, potentially offering therapeutic benefits for diabetes . The inhibition of the Mur ligase enzyme can lead to the disruption of bacterial cell wall synthesis, providing a potential antimicrobial effect .